Cas no 2070896-63-6 (Methyl5-Ethoxy-2,3-dihydrobenzofuran-3-acetate)

• Product Name: Methyl5-Ethoxy-2,3-dihydrobenzofuran-3-acetate
• CAS No: 2070896-63-6
• MF: C₁₃H₁₆O₄
• MW: 236.263744354248
• MDL: MFCD30537163
• CID: 4635977
• Update Time: 2025-06-08

Methyl5-Ethoxy-2,3-dihydrobenzofuran-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-Ethoxy-2,3-dihydrobenzofuran-3-acetate
• Methyl5-Ethoxy-2,3-dihydrobenzofuran-3-acetate

• MDL： MFCD30537163
• Inchi： 1S/C13H16O4/c1-3-16-10-4-5-12-11(7-10)9(8-17-12)6-13(14)15-2/h4-5,7,9H,3,6,8H2,1-2H3
• InChI Key： UWSBZQFOJJCQSS-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(OCC)C=C2C(CC(OC)=O)C1

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 308.4±35.0 °C at 760 mmHg
• Flash Point: 132.4±26.0 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

Methyl5-Ethoxy-2,3-dihydrobenzofuran-3-acetate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Methyl5-Ethoxy-2,3-dihydrobenzofuran-3-acetate

Comprehensive Overview of Methyl 5-Ethoxy-2,3-dihydrobenzofuran-3-acetate (CAS No. 2070896-63-6)

Methyl 5-Ethoxy-2,3-dihydrobenzofuran-3-acetate (CAS No. 2070896-63-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, featuring a dihydrobenzofuran core, is widely studied for its potential applications in drug discovery and material science. The compound's unique structure, combining an ethoxy group with an acetate moiety, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its role as a precursor for heterocyclic compounds, which are pivotal in developing new therapeutic agents.

In recent years, the demand for Methyl 5-Ethoxy-2,3-dihydrobenzofuran-3-acetate has surged due to its relevance in green chemistry and sustainable synthesis. With growing environmental concerns, scientists are exploring eco-friendly methods to produce such intermediates, aligning with the principles of atom economy and reduced waste. The compound's compatibility with catalytic processes and biodegradable solvents has positioned it as a candidate for greener industrial applications. This aligns with the broader trend of sustainable pharmaceuticals, a hot topic in both academic and industrial circles.

From a structural perspective, the dihydrobenzofuran scaffold in Methyl 5-Ethoxy-2,3-dihydrobenzofuran-3-acetate is notable for its rigid framework and electron-rich properties. These characteristics make it valuable in designing fluorescence probes and organic semiconductors, areas of high interest in materials science. The compound's ability to modulate photophysical properties has led to its exploration in optoelectronic devices, such as OLEDs and sensors, addressing the rising demand for advanced functional materials.

Another area where Methyl 5-Ethoxy-2,3-dihydrobenzofuran-3-acetate shows promise is in medicinal chemistry. The benzofuran moiety is a privileged structure in drug design, often associated with anti-inflammatory, antioxidant, and neuroprotective activities. Researchers are investigating its derivatives for potential use in treating neurodegenerative diseases and metabolic disorders, topics frequently searched in medical databases. Its ester functionality also allows for easy derivatization, enabling the creation of libraries of analogs for high-throughput screening.

The synthesis of Methyl 5-Ethoxy-2,3-dihydrobenzofuran-3-acetate typically involves multistep organic reactions, including cyclization and esterification. Recent advancements in flow chemistry have improved the efficiency of its production, reducing reaction times and enhancing yields. This resonates with the industry's shift toward continuous manufacturing, a trend driven by the need for scalability and cost-effectiveness. The compound's CAS No. 2070896-63-6 is frequently referenced in patents and scientific literature, underscoring its commercial and academic importance.

In conclusion, Methyl 5-Ethoxy-2,3-dihydrobenzofuran-3-acetate (CAS No. 2070896-63-6) is a multifaceted compound with applications spanning pharmaceuticals, materials science, and green chemistry. Its structural features and synthetic versatility make it a valuable asset in research and development. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in innovative chemical solutions, addressing some of the most pressing challenges in modern science.